Cas no 88302-09-4 (2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)-)

• Product name: 2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)-
• CAS No: 88302-09-4
• MF: C₁₀H₁₃NO₂
• MW: 179.21572
• CID: 638236
• PubChem ID: 13236508

2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)-
• 6-ethyl-5-propanoyl-1H-pyridin-2-one
• JMDUPPQVQZVCFS-UHFFFAOYSA-N
• 6-Ethyl-5-propanoylpyridin-2(1H)-one
• DTXSID20530879
• 88302-09-4
• SCHEMBL10989494
• 6-ethyl-5-(n-propanoyl)-2(1H)-pyridinone
• 5-propanoyl-6-ethyl-2(1h)-pyridone

• Inchi： InChI=1S/C10H13NO2/c1-3-8-7(9(12)4-2)5-6-10(13)11-8/h5-6H,3-4H2,1-2H3,(H,11,13)
• InChI Key： JMDUPPQVQZVCFS-UHFFFAOYSA-N
• SMILES： CCC1=C(C=CC(=O)N1)C(=O)CC

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų